Cas no 1249660-38-5 (Methyl 2-(2-fluoro-5-methylphenyl)propanoate)

• Product Name: Methyl 2-(2-fluoro-5-methylphenyl)propanoate
• CAS No: 1249660-38-5
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5700358
• PubChem ID: 62393955
• Update Time: 2025-10-30

Methyl 2-(2-fluoro-5-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS011681030
• CS-0274802
• methyl 2-(2-fluoro-5-methylphenyl)propanoate
• EN300-1138115
• 1249660-38-5
• methyl2-(2-fluoro-5-methylphenyl)propanoate
• Benzeneacetic acid, 2-fluoro-α,5-dimethyl-, methyl ester
• Methyl 2-(2-fluoro-5-methylphenyl)propanoate

• Inchi： 1S/C11H13FO2/c1-7-4-5-10(12)9(6-7)8(2)11(13)14-3/h4-6,8H,1-3H3
• InChI Key： NYGIXHGPMKERGE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C(=O)OC)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 230.8±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Methyl 2-(2-fluoro-5-methylphenyl)propanoate

Methyl 2-(2-Fluoro-5-methylphenyl)propanoate (CAS No. 1249660-38-5): An Overview

Methyl 2-(2-fluoro-5-methylphenyl)propanoate (CAS No. 1249660-38-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its fluoro-substituted aromatic ring and ester functionality, exhibits a range of potential applications, from serving as an intermediate in the synthesis of pharmaceuticals to being a key component in the development of novel therapeutic agents.

The chemical structure of methyl 2-(2-fluoro-5-methylphenyl)propanoate is defined by its molecular formula, C₁₁H₁₃FO₂, and its molecular weight of approximately 198.21 g/mol. The presence of the fluoro group on the aromatic ring imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. These properties make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, methyl 2-(2-fluoro-5-methylphenyl)propanoate has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored its use in the synthesis of inhibitors for kinases, which are key targets in cancer therapy. The fluoro-substituted aromatic ring can enhance the binding affinity and selectivity of these inhibitors, potentially leading to more effective therapeutic agents.

Beyond its role as an intermediate, methyl 2-(2-fluoro-5-methylphenyl)propanoate has also shown promise as a lead compound in drug discovery programs. Its structural features make it amenable to modification through various synthetic strategies, allowing chemists to fine-tune its properties for specific therapeutic applications. For instance, modifications to the ester functionality can alter the solubility and metabolic stability of the compound, which are crucial factors in drug design.

In addition to its pharmaceutical applications, methyl 2-(2-fluoro-5-methylphenyl)propanoate has been investigated for its potential use in agrochemicals and materials science. Its unique combination of functional groups can be leveraged to develop new pesticides or polymers with enhanced performance characteristics. For example, recent studies have demonstrated that derivatives of this compound exhibit improved insecticidal activity compared to existing compounds, making it a valuable candidate for further development in this area.

The synthesis of methyl 2-(2-fluoro-5-methylphenyl)propanoate can be achieved through several well-established methods. One common approach involves the reaction of 2-fluoro-5-methylbenzaldehyde with methyl acrylate in the presence of a suitable catalyst. This method provides high yields and good purity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to optimize yield and reduce environmental impact, such as using green chemistry principles and sustainable catalysts.

The physical properties of methyl 2-(2-fluoro-5-methylphenyl)propanoate are well-characterized and include a melting point range of 45-47°C and a boiling point around 180°C at reduced pressure. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it easy to handle and process in various chemical reactions. These properties contribute to its versatility as both an intermediate and a final product.

In terms of safety and handling, methyl 2-(2-fluoro-5-methylphenyl)propanoate is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. It is important to follow standard laboratory safety protocols and use appropriate personal protective equipment (PPE) when working with this compound.

The environmental impact of methyl 2-(2-fluoro-5-methylphenyl)propanoate is another important consideration. While there is limited data available on its environmental fate and toxicity, ongoing research is aimed at understanding these aspects more comprehensively. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, methyl 2-(2-fluoro-5-methylphenyl)propanoate (CAS No. 1249660-38-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for pharmaceutical development, agrochemical applications, and materials science research. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.